![molecular formula C10H11ClN2O2 B2740639 2-(4-Amino-1H-indol-1-yl)acetic acid hydrochloride CAS No. 2174002-36-7](/img/structure/B2740639.png)
2-(4-Amino-1H-indol-1-yl)acetic acid hydrochloride
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Overview
Description
“2-(4-Amino-1H-indol-1-yl)acetic acid hydrochloride” is a chemical compound with the CAS Number: 2174002-36-7 . It has a molecular weight of 226.66 . The compound is in the form of a powder and is stored at room temperature .
Molecular Structure Analysis
The InChI code for “2-(4-Amino-1H-indol-1-yl)acetic acid hydrochloride” is1S/C10H10N2O2.ClH/c11-8-2-1-3-9-7(8)4-5-12(9)6-10(13)14;/h1-5H,6,11H2,(H,13,14);1H
. This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
“2-(4-Amino-1H-indol-1-yl)acetic acid hydrochloride” is a powder that is stored at room temperature . It has a molecular weight of 226.66 .Scientific Research Applications
- Researchers have explored the antiviral potential of indole derivatives, including compounds like 2-(4-Amino-1H-indol-1-yl)acetic acid hydrochloride. These molecules may inhibit viral replication or entry, making them valuable candidates for antiviral drug development .
- Kasralikar et al. reported a series of novel indole derivatives and performed molecular docking studies to assess their anti-HIV-1 activity. Investigating the interactions between this compound and viral proteins could provide insights into its therapeutic potential .
- While not directly studied for antibacterial properties, indole derivatives often exhibit diverse biological activities. Researchers could explore the antibacterial effects of 2-(4-Amino-1H-indol-1-yl)acetic acid hydrochloride against specific bacterial strains .
- Indole compounds can influence neurotransmitter systems and neuronal function. Investigating the impact of this compound on neurotransmission, neuroprotection, or neuroinflammation could be relevant for neuroscientists .
- Some indole derivatives show promise as anticancer agents due to their effects on cell proliferation, apoptosis, and angiogenesis. Researchers might explore the potential of 2-(4-Amino-1H-indol-1-yl)acetic acid hydrochloride in cancer therapy .
- Indole derivatives can modulate metabolic pathways. Investigating whether this compound affects metabolic enzymes, signaling pathways, or energy homeostasis could be valuable for understanding its broader biological impact .
Antiviral Research
Anti-HIV Activity
Antibacterial Agents
Neuroscience Research
Cancer Research
Metabolic Disorders
Safety and Hazards
Future Directions
Indole derivatives, such as “2-(4-Amino-1H-indol-1-yl)acetic acid hydrochloride”, have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities . They have shown various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This creates interest among researchers to synthesize a variety of indole derivatives .
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors , suggesting a broad range of potential targets.
Mode of Action
Indole derivatives are known to interact with their targets and cause various changes . These interactions can lead to a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a wide range of biological activities and could potentially affect multiple biochemical pathways .
Result of Action
Given the broad range of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse effects at the molecular and cellular levels.
properties
IUPAC Name |
2-(4-aminoindol-1-yl)acetic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2.ClH/c11-8-2-1-3-9-7(8)4-5-12(9)6-10(13)14;/h1-5H,6,11H2,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FULNGCNQZPXBNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=CN(C2=C1)CC(=O)O)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Amino-1H-indol-1-yl)acetic acid hydrochloride | |
CAS RN |
2174002-36-7 |
Source
|
Record name | 2-(4-amino-1H-indol-1-yl)acetic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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